Cas no 31323-44-1 (Trisiloxane,1,1,1,3,3,5,5,5-octachloro-)

• Product Name: Trisiloxane,1,1,1,3,3,5,5,5-octachloro-
• CAS No: 31323-44-1
• MF: Cl₈O₂Si₃
• MW: 399.879295349121
• MDL: MFCD00054211
• CID: 316582
• PubChem ID: 169287
• Update Time: 2025-10-28

Trisiloxane,1,1,1,3,3,5,5,5-octachloro- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,1,1,1,3,3,5,5,5-octachloro-
• Trichloro-[dichloro(trichlorosilyloxy)silyl]oxysilane
• Octachloro Trisiloxane
• EINECS 250-570-1
• octachlorotrisiloxan
• Octachlortrisiloxan
• Trisiloxane,1,1,1,3,3,5,5,5-octachloro
• Trisiloxane,octachloro
• DTXSID7067613
• 31323-44-1
• 1,1,1,3,3,5,5,5-octachlorotrisiloxane
• Octachlorotrisiloxane
• 48BRR9EHY7
• MFCD00054211
• NS00049456
• Ctachlorotrisiloxane
• Trisiloxane, octachloro-
• AKOS025286064
• Perchlorotrisiloxane
• Trisiloxane, 1,1,1,3,3,5,5,5-octachloro-
• CLXMTJZPFVPWAX-UHFFFAOYSA-N

• MDL： MFCD00054211
• Inchi： 1S/Cl8O2Si3/c1-11(2,3)9-13(7,8)10-12(4,5)6
• InChI Key： CLXMTJZPFVPWAX-UHFFFAOYSA-N
• SMILES： Cl[Si](O[Si](Cl)(Cl)Cl)(O[Si](Cl)(Cl)Cl)Cl

Computed Properties

• Exact Mass: 395.67100
• Monoisotopic Mass: 395.671431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1,36 g/cm3
• Melting Point: -47°C
• Boiling Point: 184°C
• Flash Point: No data available
• Refractive Index: 1.4585
• PSA: 18.46000
• LogP: 4.23680
• Vapor Pressure: No data available

Trisiloxane,1,1,1,3,3,5,5,5-octachloro- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 14-34
• Safety Instruction： S26; S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R14; R34
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts Metalloid chlorides
• Other Chemical Reagents Organic Metal Reagents

Additional information on Trisiloxane,1,1,1,3,3,5,5,5-octachloro-

Trisiloxane (CAS No. 31323-44-1): A Comprehensive Overview

The compound Trisiloxane (CAS No. 31323-44-1) is a highly specialized chemical entity that has garnered significant attention in various industrial and scientific applications. Known by its systematic name 1,1,1,3,3,5,5,5-octachloro-trisiloxane, this compound is a derivative of trisiloxane with eight chlorine atoms attached to its structure. The CAS registry number 31323-44-1 uniquely identifies this compound in scientific literature and regulatory databases.

Trisiloxane derivatives have been extensively studied for their unique chemical properties and potential applications in fields such as electronics, materials science, and catalysis. The octachlorinated variant of trisiloxane exhibits distinct physical and chemical characteristics due to the presence of multiple chlorine atoms. These chlorine substituents influence the compound's stability, reactivity, and solubility properties.

Recent research has focused on the synthesis and characterization of octachlorotrisiloxane to better understand its molecular structure and reactivity. Studies have revealed that the compound's stability is significantly enhanced by the chlorination pattern on the siloxane backbone. This stability makes it a promising candidate for high-temperature applications in advanced materials.

The synthesis of octachlorotrisiloxane typically involves a multi-step process that includes chlorination of trisiloxane derivatives under controlled conditions. Researchers have explored various methods to optimize the yield and purity of the compound. For instance, recent advancements in catalytic chlorination techniques have enabled more efficient production of octachlorotrisiloxane, reducing costs and improving scalability.

In terms of applications, octachlorotrisiloxane has shown potential in the development of high-performance polymers and composites. Its ability to form stable networks through cross-linking reactions makes it valuable in the production of thermally resistant materials. Additionally, studies have highlighted its role as a precursor for silicon-based nanomaterials.

The environmental impact of octachlorotrisiloxane has also been a topic of interest in recent years. Research indicates that while the compound exhibits high thermal stability under normal conditions, it can undergo degradation under specific environmental conditions. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application.

From a safety standpoint, handling octachlorotrisiloxane requires adherence to standard laboratory protocols due to its potential hazards when exposed to certain conditions. Proper storage and disposal methods are essential to mitigate risks associated with this compound.

In conclusion, octachlorotrisiloxane (CAS No. 31323-44-1) represents a significant advancement in siloxane chemistry with diverse applications across multiple industries. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a key material for future technological innovations.